Cas no 219508-19-7 (3-Bromo-1H-indole-6-carboxylic acid)

• Product Name: 3-Bromo-1H-indole-6-carboxylic acid
• CAS No: 219508-19-7
• MF: C₉H₆BrNO₂
• MW: 240.053441524506
• MDL: MFCD11109855
• CID: 850793
• PubChem ID: 15543043
• Update Time: 2025-04-19

3-Bromo-1H-indole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1H-indole-6-carboxylic acid
• 3-Bromoindole-6-carboxylic Acid
• 1H-Indole-6-carboxylic acid, 3-bromo-
• 3-Bromoindole-6-carboxylicAcid
• XZNVEIYDUGPMCS-UHFFFAOYSA-N
• SB15318
• TRA0011070
• RP28406
• FCH1402573
• SY006248
• AB1000724
• AX8160316
• AB0065478
• V4411
• 219508-19-7
• MFCD11109855
• DB-014606
• J-511799
• AS-31482
• CS-0044446
• DTXSID50573895
• SCHEMBL3879941
• AKOS015903442

• MDL： MFCD11109855
• Inchi： 1S/C9H6BrNO2/c10-7-4-11-8-3-5(9(12)13)1-2-6(7)8/h1-4,11H,(H,12,13)
• InChI Key： XZNVEIYDUGPMCS-UHFFFAOYSA-N
• SMILES： BrC1=CNC2C=C(C(=O)O)C=CC=21

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.95819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.1
• XLogP3: 2.3

Experimental Properties

• Boiling Point: 470.9℃ at 760 mmHg
• Flash Point: 238.6℃
• PSA: 53.09000
• LogP: 2.62860